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Compound of Interest

Compound Name: Benzoyleneurea

Cat. No.: B046494 Get Quote

This document provides essential safety and logistical information for the proper disposal of

benzoyleneurea, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Immediate Safety Considerations
While Benzoyleneurea is not classified as a hazardous substance or mixture according to

Regulation (EC) No 1272/2008, it is crucial to handle it with care in a laboratory setting. It is

classified as a combustible solid.[1][2]

Personal Protective Equipment (PPE): Before handling benzoyleneurea for disposal, ensure

the following personal protective equipment is worn:
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PPE Item Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

Protects eyes from dust

particles.

Hand Protection
Protective gloves (e.g., Nitrile

rubber)
Prevents skin contact.

Respiratory Protection
Type N95 (US) or equivalent

dust mask

Recommended to prevent

inhalation of dust particles.[1]

[2]

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

In Case of Exposure:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and ensure they

are comfortable for breathing. If feeling unwell,

seek medical advice.

Skin Contact

Remove contaminated clothing immediately.

Rinse the affected skin area well with water. If

irritation occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.[3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[3]

Chemical and Physical Properties
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Understanding the properties of benzoyleneurea is essential for its safe handling and

disposal.

Property Value

Chemical Name Benzoyleneurea; 2,4(1H,3H)-Quinazolinedione

CAS Number 86-96-4[1][4]

Molecular Formula C₈H₆N₂O₂[1][4]

Molecular Weight 162.15 g/mol [1][4]

Appearance Powder solid, may be light red in color.[1][5]

Melting Point >300 °C[1][4]

Stability Stable under normal conditions.[5]

Incompatibilities Strong oxidizing agents.[5]

Step-by-Step Disposal Protocol
The primary method for the disposal of benzoyleneurea is physical containment. As it is a

stable, non-hazardous solid, chemical neutralization is not required.

Experimental Protocol for Disposal:

Preparation:

Ensure the designated waste disposal area is clean and free of incompatible materials,

particularly strong oxidizing agents.[5]

Wear the appropriate PPE as detailed in the table above.

Prepare a clearly labeled, sealable waste container. The label should include

"Benzoyleneurea Waste," the date, and the laboratory of origin.

Containment of Solid Waste:

For spills or residual amounts, carefully sweep up the solid benzoyleneurea powder.[5]
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Avoid generating dust during this process.[5] A dustpan and brush or a dedicated vacuum

cleaner with a HEPA filter can be used.

Transfer the collected solid into the pre-labeled, sealable waste container.

Decontamination of Labware:

For contaminated labware (e.g., beakers, spatulas), scrape out as much of the solid

residue as possible into the waste container.

Rinse the labware with a suitable solvent (e.g., ethanol, DMSO) in a fume hood.

Collect the rinsate as chemical waste in a separate, labeled container for liquid waste. Do

not dispose of the rinsate down the drain.

Final Disposal:

Securely seal the waste container containing the solid benzoyleneurea.

Dispose of the container in accordance with your institution's and local regulations for non-

hazardous solid chemical waste. While federal regulations may not classify it as

hazardous, local or state rules may have specific requirements.[5]

Store the sealed waste container in a designated chemical waste storage area until it is

collected by your institution's environmental health and safety (EHS) department or a

licensed waste disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of benzoyleneurea.
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Benzoyleneurea Disposal Workflow

Start: Identify
Benzoyleneurea Waste

Assess Hazards
(Consult SDS)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Dust Mask)

Is it a spill or
container residue?

Carefully sweep solid
to avoid dust

Yes

Decontaminate Labware
(Scrape and Rinse)

No
(Labware)

Place in a labeled,
sealable container

Store sealed containers
in designated waste area

Collect solvent rinsate
as liquid chemical waste

Dispose via Institutional EHS
(Follow local regulations)

End
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Caption: Disposal workflow for Benzoyleneurea.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of benzoyleneurea, fostering a culture of safety and trust

within the scientific community. Always consult your institution's specific safety guidelines and

your local regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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